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Compound of Interest

Compound Name: Fluorodifen

Cat. No.: B099304 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for the Use of

Fluorodifen in a Laboratory Setting

This guide provides crucial safety protocols and operational plans for researchers, scientists,

and drug development professionals working with Fluorodifen. Adherence to these procedures

is paramount to ensure personal safety and environmental protection.

Key Safety and Handling Data
For quick reference, the following table summarizes the essential quantitative safety

information for Fluorodifen.
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Parameter Value Source

GHS Hazard Statements

H319: Causes serious eye

irritationH332: Harmful if

inhaledH410: Very toxic to

aquatic life with long lasting

effects

[1]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP264: Wash skin thoroughly

after handlingP271: Use only

outdoors or in a well-ventilated

areaP273: Avoid release to the

environmentP280: Wear eye

protection/face protection

Occupational Exposure Limits
No occupational exposure limit

values have been established.

Recommended Respiratory

Protection

Filter type P2 (when dusts are

generated)

UN Number 3077

Class
9 (Miscellaneous dangerous

substances and articles)

Packing Group III

Experimental Workflow: Safe Handling of
Fluorodifen
The following diagram outlines the standard operating procedure for the safe handling of

Fluorodifen in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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